Cas no 1807091-64-0 (Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1807091-64-0
• MF: C₁₁H₉BrF₂N₂O₂
• MW: 319.102168798447
• CID: 4806572
• Update Time: 2025-10-31

Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C11H9BrF2N2O2/c1-2-18-11(17)9-8(10(13)14)6(5-15)3-7(4-12)16-9/h3,10H,2,4H2,1H3
• InChI Key： JADXPJVIILPNEX-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C#N)=C(C(F)F)C(C(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2.3
• Topological Polar Surface Area: 63

Additional information on Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate

Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1807091-64-0): An Overview

Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1807091-64-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromomethyl group, a cyano group, and a difluoromethyl group, offers a wide range of applications in the development of novel therapeutic agents.

The chemical structure of Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate is particularly intriguing due to its potential for functionalization and derivatization. The presence of the bromomethyl group provides a reactive site for various chemical transformations, making it an ideal starting material for the synthesis of more complex molecules. Additionally, the cyano and difluoromethyl groups contribute to the compound's electronic properties, which can be exploited to enhance the biological activity of derived compounds.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry (2023) explored the use of pyridine-based compounds as potential inhibitors of protein-protein interactions (PPIs). The researchers found that compounds with a similar structure to Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate exhibited potent inhibitory activity against specific PPIs involved in cancer progression. This finding underscores the potential of this compound as a lead molecule for further optimization and development.

In another study published in Organic Letters (2022), scientists investigated the synthetic pathways for preparing pyridine derivatives with brominated functionalities. The study demonstrated that Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate could be synthesized efficiently through a multi-step process involving palladium-catalyzed cross-coupling reactions and selective bromination steps. The high yield and purity of the final product make it an attractive candidate for large-scale production in both academic and industrial settings.

The biological activity of Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate has also been evaluated in various preclinical models. A study conducted by researchers at a leading pharmaceutical company found that this compound exhibited significant anti-inflammatory properties when tested in vitro using human cell lines. The mechanism of action was attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK. These findings suggest that this compound could be further developed as a therapeutic agent for inflammatory diseases.

Beyond its potential as a drug candidate, Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate has also been explored for its utility as an intermediate in the synthesis of other bioactive molecules. For example, a recent publication in the European Journal of Organic Chemistry (2021) described the use of this compound as a key intermediate in the preparation of novel antiviral agents. The researchers successfully synthesized a series of derivatives with improved antiviral activity against several RNA viruses, including influenza and coronaviruses.

The versatility and reactivity of Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate make it an invaluable tool in synthetic organic chemistry. Its ability to undergo various chemical transformations, such as nucleophilic substitution, elimination, and coupling reactions, allows chemists to access a diverse array of molecular scaffolds with tailored biological properties. This flexibility is particularly important in drug discovery, where the ability to rapidly generate and screen large libraries of compounds is crucial for identifying lead molecules with optimal therapeutic profiles.

In conclusion, Ethyl 6-(bromomethyl)-4-cyano-3-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1807091-64-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity profile make it an attractive starting material for the synthesis of bioactive molecules with diverse applications. Ongoing research continues to uncover new avenues for its use, highlighting its importance in advancing our understanding and treatment of various diseases.